Cas no 477853-13-7 (5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone)

• Product Name: 5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone
• CAS No: 477853-13-7
• MDL: MFCD00140565
• CID: 4652448
• Update Time: 2025-05-26

5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-(4-ALLYL-5-SULFANYL-4H-1,2,4-TRIAZOL-3-YL)-1-(2,4-DICHLOROBENZYL)-2(1H)-PYRIDINONE
• 5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone

• MDL： MFCD00140565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone

5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone: A Comprehensive Overview

5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone, also known by its CAS Registry Number 477853-13-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone is a testament to the intricate balance of functional groups. The presence of a pyridinone ring fused with a triazole moiety introduces unique electronic properties. The substitution pattern further enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the role of this compound in catalytic processes, where its sulfur-containing triazole group plays a pivotal role in stabilizing transition states.

The synthesis of CAS No 477853-13-7 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product quality. This approach has opened new avenues for large-scale production of this compound for industrial applications.

In terms of applications, 5-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-(2,4-dichlorobenzyl)-2(1H)-pyridinone has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to its incorporation into several lead compounds targeting various therapeutic areas. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that its bioavailability can be enhanced through structural modifications. The introduction of specific substituents has been shown to improve solubility and permeability without compromising its pharmacological activity. These findings underscore the importance of rational drug design in optimizing therapeutic outcomes.

In conclusion, CAS No 477853-13-7, or 5-(4-Allyl-5-sulfanyl..., represents a significant advancement in the realm of organic chemistry. Its versatile structure and wide-ranging applications make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.